Cas no 1261928-39-5 (5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol
• CAS No: 1261928-39-5
• MF: C₁₃H₇Cl₂F₃O₂
• MW: 323.094692468643
• MDL: MFCD18316402
• CID: 2764085
• PubChem ID: 53222125
• Update Time: 2025-05-23

5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• DTXSID30686699
• 1261928-39-5
• 5-(2,5-DICHLOROPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol, 95%
• MFCD18316402
• 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316402
• Inchi： 1S/C13H7Cl2F3O2/c14-8-1-2-12(15)11(5-8)7-3-9(19)6-10(4-7)20-13(16,17)18/h1-6,19H
• InChI Key： RMFUHAMUSQZWHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=C(C=1)OC(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 321.9775193Da
• Monoisotopic Mass: 321.9775193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol

5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol: A Comprehensive Overview

The compound 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol, with the CAS number 1261928-39-5, is a highly specialized organic molecule that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a phenol group substituted with a dichlorophenyl moiety and a trifluoromethoxy group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable for a wide range of applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol. Researchers have explored various methodologies to optimize the reaction conditions, ensuring high yield and purity. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly effective in constructing the carbon-carbon bonds within the molecule. These methods not only enhance the scalability of the synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

The structural features of 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol make it an attractive candidate for applications in materials science. The dichlorophenyl group contributes to the molecule's stability and electronic properties, while the trifluoromethoxy group introduces fluorine atoms, which are known for their ability to enhance both hydrophobicity and reactivity. These characteristics have led to its use in the development of advanced materials such as high-performance polymers and optoelectronic devices.

In the field of pharmacology, 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol has shown potential as a lead compound for drug discovery. Studies have demonstrated that this molecule exhibits bioactivity against various enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, recent research has highlighted its ability to modulate kinase activity, which is crucial in treating diseases such as cancer and inflammatory disorders.

The environmental impact of 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol has also been a subject of interest. Scientists have investigated its biodegradation pathways under different environmental conditions to assess its potential risks to ecosystems. Findings indicate that while the compound is relatively stable under standard conditions, it can undergo microbial degradation under specific circumstances, which is an important consideration for its safe handling and disposal.

From an analytical perspective, the characterization of 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol has benefited from advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These tools provide detailed insights into the molecular structure and purity of the compound, ensuring its quality for both research and industrial purposes.

In conclusion, 5-(2,5-Dichlorophenyl)-3-trifluoromethoxyphenol stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent innovations in synthesis and characterization techniques, position it as a key player in advancing scientific research and industrial development.